Cas no 6903-65-7 (Benzene,1-chloro-2-(4-chlorophenoxy)-)

• Product Name: Benzene,1-chloro-2-(4-chlorophenoxy)-
• CAS No: 6903-65-7
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• CID: 512709
• PubChem ID: 23341
• Update Time: 2025-04-19

Benzene,1-chloro-2-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-(4-chlorophenoxy)-
• 1-chloro-2-(4-chlorophenoxy)benzene
• 2,4-DICHLORODIPHENYLETHER(2,4'-DICHLOROISOMER)
• P841L8848F
• 6903-65-7
• DTXSID00219099
• UNII-P841L8848F
• SCHEMBL9321769
• 2,4'-DICHLORODIPHENYL ETHER
• Benzene, 1-chloro-2-(4-chlorophenoxy)-
• PCDE 8
• Q27286351

• Inchi： 1S/C12H8Cl2O/c13-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)14/h1-8H
• InChI Key： MWKULKMSBBSGTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 237.995
• Monoisotopic Mass: 237.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 297.9°C at 760 mmHg
• Flash Point: 86.3°C
• Refractive Index: 1.594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers